Cas no 1804754-35-5 (2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1804754-35-5
• MF: C₇H₃ClF₂N₂O₂S
• MW: 252.625725984573
• CID: 4846894
• Update Time: 2025-06-08

2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O2S/c8-15(13,14)6-1-4(2-11)12-3-5(6)7(9)10/h1,3,7H
• InChI Key： BCMRCQXGTQZUDO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)N=CC=1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 1.5
• Topological Polar Surface Area: 79.2

Additional information on 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804754-35-5)

2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804754-35-5) is a versatile and highly reactive compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a sulfonyl chloride functional group, which collectively contribute to its diverse chemical reactivity and potential biological applications.

The cyano group in 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride imparts strong electron-withdrawing properties, enhancing the compound's reactivity in various chemical transformations. The difluoromethyl moiety, on the other hand, is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The sulfonyl chloride functional group is highly reactive and can readily undergo nucleophilic substitution reactions, making it an excellent electrophilic reagent for the synthesis of sulfonamides and other derivatives.

In recent years, 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. For instance, researchers have explored its utility in the development of inhibitors for various therapeutic targets, such as kinases, proteases, and G protein-coupled receptors (GPCRs). The unique combination of functional groups in this compound allows for the fine-tuning of molecular properties to achieve optimal pharmacological profiles.

A notable example of its application is in the development of potent and selective inhibitors for kinases involved in cancer signaling pathways. Kinases are key enzymes that regulate numerous cellular processes, including cell proliferation, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By designing inhibitors that target specific kinases with high selectivity and potency, researchers aim to develop more effective therapeutic agents with reduced side effects.

Recent studies have also highlighted the potential of 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride in the synthesis of compounds with anti-inflammatory properties. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds derived from this scaffold have shown promising activity in modulating inflammatory responses by inhibiting key enzymes or receptors involved in the inflammatory cascade. This makes them attractive candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

Beyond its applications in drug discovery, 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride has also found use in other areas of chemical research. For example, it has been employed as a reagent in synthetic organic chemistry to introduce sulfonamide functionalities into target molecules. Sulfonamides are important structural motifs found in many biologically active compounds, including antibiotics and antidiabetic agents. The ability to efficiently synthesize sulfonamides using this compound can significantly streamline the synthetic routes for these important pharmaceuticals.

In addition to its synthetic utility, 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride has been investigated for its potential as a probe molecule in chemical biology studies. Probe molecules are essential tools for understanding the function and regulation of biological systems at the molecular level. By designing probes based on this scaffold, researchers can gain insights into the interactions between biomolecules and their targets, which can inform the design of more effective therapeutic agents.

The versatility of 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride is further demonstrated by its use in materials science. For instance, it has been incorporated into polymer architectures to create materials with enhanced mechanical properties or improved biocompatibility. These materials have potential applications in areas such as tissue engineering and drug delivery systems.

In conclusion, 2-Cyano-5-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804754-35-5) is a highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, synthetic organic chemistry, chemical biology, and materials science. Its unique combination of functional groups provides a robust platform for the development of novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.